Cas no 2090994-89-9 (1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2090994-89-9
• MF: C₉H₁₁F₃N₂O₂
• MW: 236.191052675247
• CID: 5721670
• PubChem ID: 96414070
• Update Time: 2023-10-26

1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2090994-89-9
• 2-(2-METHYLPROPYL)-5-(TRIFLUOROMETHYL)PYRAZOLE-3-CARBOXYLIC ACID
• AKOS026720677
• starbld0015752
• 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
• KS-9140
• F2198-0102
• 1H-Pyrazole-5-carboxylic acid, 1-(2-methylpropyl)-3-(trifluoromethyl)-

• Inchi： 1S/C9H11F3N2O2/c1-5(2)4-14-6(8(15)16)3-7(13-14)9(10,11)12/h3,5H,4H2,1-2H3,(H,15,16)
• InChI Key： TYZZMASKLUMDJW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)N(CC(C)C)N=1)(F)F

Computed Properties

• Exact Mass: 236.07726208g/mol
• Monoisotopic Mass: 236.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 316.3±42.0 °C(Predicted)
• pka: 3.19±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives